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5-Hydroxyeicosapentaenoic acid 5-Hydroxyeicosapentaenoic acid 5-HEPE is a hydroxyicosapentaenoic acid that consists of 6E,8Z,11Z,14Z,17Z-icosapentaenoic acid with the hydroxy group located at position 5. It has a role as a mouse metabolite. It is a conjugate acid of a 5-HEPE(1-).
5-Hydroxyeicosapentaenoic acid is a natural product found in Skeletonema marinoi with data available.
Brand Name: Vulcanchem
CAS No.: 83952-40-3
VCID: VC21247267
InChI: InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h3-4,6-7,9-10,12-14,16,19,21H,2,5,8,11,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-14+
SMILES: CCC=CCC=CCC=CCC=CC=CC(CCCC(=O)O)O
Molecular Formula: C20H30O3
Molecular Weight: 318.4 g/mol

5-Hydroxyeicosapentaenoic acid

CAS No.: 83952-40-3

Cat. No.: VC21247267

Molecular Formula: C20H30O3

Molecular Weight: 318.4 g/mol

* For research use only. Not for human or veterinary use.

5-Hydroxyeicosapentaenoic acid - 83952-40-3

Specification

Description 5-HEPE is a hydroxyicosapentaenoic acid that consists of 6E,8Z,11Z,14Z,17Z-icosapentaenoic acid with the hydroxy group located at position 5. It has a role as a mouse metabolite. It is a conjugate acid of a 5-HEPE(1-).
5-Hydroxyeicosapentaenoic acid is a natural product found in Skeletonema marinoi with data available.
CAS No. 83952-40-3
Molecular Formula C20H30O3
Molecular Weight 318.4 g/mol
IUPAC Name (6E,8Z,11Z,14Z,17Z)-5-hydroxyicosa-6,8,11,14,17-pentaenoic acid
Standard InChI InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19(21)17-15-18-20(22)23/h3-4,6-7,9-10,12-14,16,19,21H,2,5,8,11,15,17-18H2,1H3,(H,22,23)/b4-3-,7-6-,10-9-,13-12-,16-14+
Standard InChI Key FTAGQROYQYQRHF-FCWZHQICSA-N
Isomeric SMILES CC/C=C\C/C=C\C/C=C\C/C=C\C=C\C(CCCC(=O)O)O
SMILES CCC=CCC=CCC=CCC=CC=CC(CCCC(=O)O)O
Canonical SMILES CCC=CCC=CCC=CCC=CC=CC(CCCC(=O)O)O

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